Cas no 2413847-17-1 (tert-butyl N-(2S)-2-(3,4-dihydroxyphenyl)-2-hydroxyethyl-N-methylcarbamate)

• Product Name: tert-butyl N-(2S)-2-(3,4-dihydroxyphenyl)-2-hydroxyethyl-N-methylcarbamate
• CAS No: 2413847-17-1
• MF: C₁₄H₂₁NO₅
• MW: 283.320244550705
• CID: 5674084
• PubChem ID: 165845077
• Update Time: 2025-10-25

tert-butyl N-(2S)-2-(3,4-dihydroxyphenyl)-2-hydroxyethyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(2S)-2-(3,4-dihydroxyphenyl)-2-hydroxyethyl]-N-methylcarbamate
• 2413847-17-1
• EN300-26665747
• tert-butyl N-(2S)-2-(3,4-dihydroxyphenyl)-2-hydroxyethyl-N-methylcarbamate

• Inchi： 1S/C14H21NO5/c1-14(2,3)20-13(19)15(4)8-12(18)9-5-6-10(16)11(17)7-9/h5-7,12,16-18H,8H2,1-4H3/t12-/m1/s1
• InChI Key： CUSSUCIHWIDRBL-GFCCVEGCSA-N
• SMILES： O(C(N(C)C[C@H](C1C=CC(=C(C=1)O)O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 283.14197277g/mol
• Monoisotopic Mass: 283.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 90.2Ų

Additional information on tert-butyl N-(2S)-2-(3,4-dihydroxyphenyl)-2-hydroxyethyl-N-methylcarbamate

Comprehensive Analysis of tert-butyl N-(2S)-2-(3,4-dihydroxyphenyl)-2-hydroxyethyl-N-methylcarbamate (CAS No. 2413847-17-1)

The compound tert-butyl N-(2S)-2-(3,4-dihydroxyphenyl)-2-hydroxyethyl-N-methylcarbamate (CAS No. 2413847-17-1) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a tert-butyl carbamate group and a 3,4-dihydroxyphenyl moiety, makes it a subject of interest for drug development, particularly in the fields of neuroprotection and antioxidant therapy. Researchers are increasingly exploring its applications due to its potential to modulate oxidative stress pathways, a topic highly relevant in aging and neurodegenerative disease research.

One of the key features of this compound is its stereochemistry, indicated by the (2S) configuration, which plays a critical role in its biological activity. The presence of the hydroxyethyl and methylcarbamate groups further enhances its solubility and bioavailability, making it a promising candidate for oral drug formulations. Recent studies have highlighted its potential as a precursor for synthesizing more complex molecules targeting dopamine receptors and monoamine oxidase inhibitors, both of which are hot topics in mental health and Parkinson's disease research.

In the context of current trends, the demand for neuroprotective agents and natural-derived antioxidants has surged, driven by growing awareness of lifestyle-related oxidative stress. This compound's 3,4-dihydroxyphenyl (catechol) structure aligns with the search for polyphenol-based therapeutics, a popular area in nutraceutical and functional food industries. Its structural similarity to L-DOPA, a well-known Parkinson's disease treatment, has also sparked interest in its potential as a dopaminergic modulator.

From a synthetic chemistry perspective, the tert-butyl N-methylcarbamate group serves as a versatile protecting group, enabling selective reactions in multi-step syntheses. This property is particularly valuable in peptide chemistry and prodrug design, where N-methylation and carbamate stability are often required. The compound's CAS No. 2413847-17-1 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and drug discovery workflows.

Another area of interest is the compound's potential role in mitochondrial function optimization, a trending topic in longevity and metabolic disorder research. The catechol moiety may contribute to electron transfer processes, making it a candidate for studying cellular energy metabolism. This aligns with the growing market for mitochondria-targeted therapeutics, which has seen increased attention in recent years.

Quality control and analytical characterization of tert-butyl N-(2S)-2-(3,4-dihydroxyphenyl)-2-hydroxyethyl-N-methylcarbamate are critical for its application in research. Advanced techniques such as HPLC-MS and chiral chromatography are often employed to verify its purity and stereochemical integrity. These methods are frequently searched alongside the compound's CAS number, indicating the importance of analytical validation in its use.

In conclusion, tert-butyl N-(2S)-2-(3,4-dihydroxyphenyl)-2-hydroxyethyl-N-methylcarbamate represents a multifaceted compound with broad potential in pharmaceutical research. Its structural features and biological relevance position it at the intersection of several cutting-edge research areas, from neurodegenerative diseases to antioxidant therapy. As scientific interest in these fields continues to grow, this compound is likely to remain a valuable tool for drug discovery and biochemical studies.